Cas no 102175-98-4 (4-Methyl-5-thiazolylethanyl octanoate)

4-Methyl-5-thiazolylethanyl octanoate structure
102175-98-4 structure
Product Name:4-Methyl-5-thiazolylethanyl octanoate
CAS No:102175-98-4
MF:C18H31NO2S
MW:325.509244203568
CID:62284
PubChem ID:122130534
Update Time:2025-04-18

4-Methyl-5-thiazolylethanyl octanoate Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-5-thiazolylethanyl octanoate
    • Lauricacid, 2-(4-methyl-5-thiazolyl)ethyl ester (6CI)
    • 4-Methyl-5-thiazolylethanyloctanoate
    • 102175-98-4
    • Dodecanoic acid, 2-(4-methyl-5-thiazolyl)ethyl ester
    • Inchi: 1S/C18H31NO2S/c1-3-4-5-6-7-8-9-10-11-12-18(20)21-14-13-17-16(2)19-15-22-17/h15H,3-14H2,1-2H3
    • InChI Key: LHCPRRNPAVNVRX-UHFFFAOYSA-N
    • SMILES: S1C=NC(C)=C1CCOC(CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 269.14500
  • Monoisotopic Mass: 325.20755041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.035
  • Flash Point: >110 ºC
  • Refractive Index: 1.486-1.496
  • PSA: 67.43000
  • LogP: 3.89770
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